Cas no 145194-26-9 (L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl-)

• Product Name: L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl-
• CAS No: 145194-26-9
• MF: C₄₄H₅₇N₉O₇S
• MW: 856.044488668442
• CID: 196620
• PubChem ID: 9811319
• Update Time: 2025-05-30

L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl-
• (TYR6,D-PHE7,D-HIS9)-SUBSTANCE P (6-11)
• (Tyr6,D-Phe7,D-His9)-Substance P (6-11), Sendide
• [Tyr6,D-Phe7,D-His9]-Substance P (6-11)
• [TYR6,D-PHE7,D-HIS9]-SUBSTANCE P,FRAGMENT 6-11
• H-TYR-D-PHE-PHE-D-HIS-LEU-MET-NH2
• SENDIDE
• Substance P,fragment 6-11,[Tyr6,D-Phe7,D-His9]
• TYR-D-PHE-PHE-D-HIS-LEU-MET-NH2
• NCGC00167333-01
• 145194-26-9
• (2S)-2-[[(2R)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-Amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-N-[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]-4-methylpentanamide

• Inchi： 1S/C44H57N9O7S/c1-27(2)20-35(41(57)49-34(39(46)55)18-19-61-3)51-44(60)38(24-31-25-47-26-48-31)53-43(59)37(23-29-12-8-5-9-13-29)52-42(58)36(22-28-10-6-4-7-11-28)50-40(56)33(45)21-30-14-16-32(54)17-15-30/h4-17,25-27,33-38,54H,18-24,45H2,1-3H3,(H2,46,55)(H,47,48)(H,49,57)(H,50,56)(H,51,60)(H,52,58)(H,53,59)/t33-,34-,35-,36+,37-,38+/m0/s1
• InChI Key： HRXHWXLZLHVUKT-LQLHWDHISA-N
• SMILES： S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC([C@@H](CC1=CN=CN1)NC([C@H](CC1C=CC=CC=1)NC([C@@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 855.41000
• Monoisotopic Mass: 855.41016636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 61
• Rotatable Bond Count: 24
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 289Ų

Experimental Properties

• PSA: 288.82000
• LogP: 4.77680

L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- Security Information

• RTECS：WM2780700
• Storage Condition：-15°C

Additional information on L-Methioninamide,L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl-

Comprehensive Analysis of L-Methioninamide, L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- (CAS No. 145194-26-9)

In the realm of bioactive peptides, L-Methioninamide and its derivative L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- (CAS No. 145194-26-9) have garnered significant attention due to their potential applications in pharmaceuticals and nutraceuticals. These compounds are part of a growing interest in peptide-based therapies, which align with current trends in personalized medicine and targeted drug delivery. Researchers and industry professionals are increasingly exploring their roles in modulating biological pathways, making them a hot topic in scientific discussions.

The structural complexity of L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- underscores its versatility. Its sequence includes D-phenylalanyl and D-histidyl residues, which are rare in naturally occurring peptides but critical for enhancing stability and bioavailability. This characteristic makes it a promising candidate for drug development, particularly in addressing challenges like enzymatic degradation—a common hurdle in peptide therapeutics. The inclusion of L-Methioninamide further amplifies its potential, as methionine derivatives are known for their antioxidant properties and role in cellular repair.

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Recent studies have explored the immunomodulatory effects of L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl-, linking it to potential anti-inflammatory and wound-healing properties. Such findings resonate with the rising demand for non-invasive therapeutic options, especially in dermatology and chronic disease management. Moreover, the compound's compatibility with liposomal delivery systems has sparked interest in its use for targeted cancer therapies, a field where precision medicine is paramount.

In conclusion, L-Methioninamide and L-tyrosyl-D-phenylalanyl-L-phenylalanyl-D-histidyl-L-leucyl- (CAS No. 145194-26-9) represent a convergence of innovation and practicality in peptide science. Their unique structural features and broad applicability position them at the forefront of research, addressing both current healthcare challenges and future opportunities. As the scientific community continues to unravel their mechanisms, these compounds are poised to play a pivotal role in advancing therapeutic and cosmetic formulations.